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Compound of Interest

Compound Name: Triethyl methanetricarboxylate

Cat. No.: B122037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of triethyl
methanetricarboxylate in various organic solvents. Due to the limited availability of precise

quantitative data in publicly accessible literature, this document focuses on presenting the

available qualitative data, a general experimental protocol for determining solubility, and its

applications in synthetic chemistry, illustrated through logical workflow diagrams.

Introduction to Triethyl Methanetricarboxylate
Triethyl methanetricarboxylate, with the chemical formula C₁₀H₁₆O₆ and a molecular weight

of 232.23 g/mol , is an organic compound that serves as a valuable intermediate in various

synthetic processes.[1][2][3] It is notably used in the synthesis of novel inhibitors of Hsp90

(Heat Shock Protein 90) and in the preparation of dihydroquinoline-3-carboxylic acids, which

have shown potential as HIV-1 integrase inhibitors.[4][5] Understanding its solubility in different

organic solvents is crucial for its effective use in these and other synthetic applications,

including reaction condition optimization, purification, and formulation.

Solubility Profile
Precise quantitative solubility data for triethyl methanetricarboxylate in a wide range of

organic solvents is not extensively reported in the reviewed scientific literature. However,

qualitative descriptions from various chemical suppliers and databases provide a general

understanding of its solubility characteristics.
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Table 1: Qualitative Solubility of Triethyl Methanetricarboxylate

Solvent Qualitative Solubility Source Citation(s)

Water Immiscible/Insoluble [5][6]

Chloroform Sparingly Soluble

Methanol Slightly Soluble

Common Organic Solvents Moderately Soluble [7]

Note: "Sparingly soluble" and "slightly soluble" are qualitative terms and can vary between

sources. For precise applications, experimental determination of solubility is recommended.

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of a solid organic

compound, such as triethyl methanetricarboxylate, in an organic solvent. This method can

be adapted for various solvents and temperatures to obtain quantitative solubility data.

Objective: To determine the solubility of triethyl methanetricarboxylate in a given organic

solvent at a specific temperature.

Materials:

Triethyl methanetricarboxylate (solid)

Selected organic solvent(s)

Analytical balance

Vials or test tubes with secure caps

Constant temperature bath or shaker

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters)
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Evaporating dish or watch glass

Oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of triethyl methanetricarboxylate to a known volume or mass of

the organic solvent in a vial. The presence of undissolved solid is necessary to ensure the

solution is saturated.

Securely cap the vial to prevent solvent evaporation.

Place the vial in a constant temperature bath or a shaker set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous

agitation to ensure equilibrium is reached between the dissolved and undissolved solute.

Sample Withdrawal and Filtration:

Once equilibrium is established, carefully withdraw a known volume of the supernatant

(the clear saturated solution) using a pre-heated or temperature-equilibrated pipette to

avoid precipitation.

Immediately filter the withdrawn sample using a syringe filter into a pre-weighed volumetric

flask to remove any undissolved solid particles.

Quantification of Solute:

Gravimetric Method:

Accurately weigh the flask containing the filtered saturated solution.

Gently evaporate the solvent from the flask in a fume hood, followed by drying in an

oven at a temperature below the melting point of triethyl methanetricarboxylate until a

constant weight is achieved.
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The final weight of the residue is the mass of the dissolved triethyl
methanetricarboxylate.

Calculation:

Solubility ( g/100 mL) = (mass of residue in g / volume of aliquot in mL) * 100

Solubility (mol/L) = (mass of residue in g / molecular weight of triethyl
methanetricarboxylate) / volume of aliquot in L

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for triethyl methanetricarboxylate and the chosen

solvents for specific handling and disposal instructions.

Applications in Synthesis: Visualized Workflows
Triethyl methanetricarboxylate is a key building block in the synthesis of more complex

molecules, such as Hsp90 inhibitors and dihydroquinoline-3-carboxylic acids. The following

diagrams illustrate the logical workflows for these synthetic processes.
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Synthesis of Dihydroquinoline-3-Carboxylic Acids

Triethyl Methanetricarboxylate
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Caption: Logical workflow for the synthesis of dihydroquinoline-3-carboxylic acids.

Synthesis of Hsp90 Inhibitors
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Caption: Generalized workflow for the synthesis of Hsp90 inhibitors.

Conclusion
While quantitative solubility data for triethyl methanetricarboxylate in organic solvents is not

readily available, its qualitative characteristics indicate moderate solubility in common organic

solvents and immiscibility in water. For applications requiring precise solubility values, the

provided general experimental protocol serves as a reliable starting point for in-house

determination. The role of triethyl methanetricarboxylate as a versatile precursor in the

synthesis of pharmacologically relevant molecules, such as Hsp90 inhibitors and

dihydroquinoline derivatives, underscores the importance of understanding its physical and

chemical properties. Further research to quantify its solubility in a broader range of solvents

would be a valuable contribution to the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. prepchem.com [prepchem.com]

2. 甲烷三羧酸三乙酯 98% | Sigma-Aldrich [sigmaaldrich.com]

3. Triethyl methanetricarboxylate | C10H16O6 | CID 80471 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

5. Triethyl Methane Tricarboxylate CAS 6279-86-3 Manufacturers, Suppliers, Factory - Home
Sunshine Pharma [hsppharma.com]

6. Triethyl methanetricarboxylate, 98% | Fisher Scientific [fishersci.ca]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Technical Guide to the Solubility of Triethyl
Methanetricarboxylate in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b122037?utm_src=pdf-body-img
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.benchchem.com/product/b122037?utm_src=pdf-custom-synthesis
https://prepchem.com/4-oxo-1-4-dihydroquinoline-3-carboxylic-acid/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/t60208
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-methanetricarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-methanetricarboxylate
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.hsppharma.com/apis-and-intermediates/triethyl-methane-tricarboxylate-cas-6279-86-3.html
https://www.hsppharma.com/apis-and-intermediates/triethyl-methane-tricarboxylate-cas-6279-86-3.html
https://www.fishersci.ca/shop/products/triethyl-methanetricarboxylate-98-thermo-scientific-1/p-7044812
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-2-oxo-1-2-dihydroquinoline-3-carboxylic-acid-4-Reagents-and_fig1_351765095
https://www.benchchem.com/product/b122037#triethyl-methanetricarboxylate-solubility-in-organic-solvents
https://www.benchchem.com/product/b122037#triethyl-methanetricarboxylate-solubility-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b122037#triethyl-methanetricarboxylate-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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